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Introduction

iso-Hexahydrocannabiphorol (iso-HHCP) is a structural isomer of the semi-synthetic
cannabinoid Hexahydrocannabiphorol (HHCP). Unlike the more common (9R)- and (9S)-HHCP
epimers, which feature a dibenzopyran core, iso-HHCP possesses a distinct bicyclic structure.
It has been identified as a synthesis side product in commercial HHCP preparations, indicating
its formation during the chemical synthesis process rather than being a natural constituent of
Cannabis.[1][2] The presence of iso-HHCP and other related "abnormal” cannabinoids in
commercial samples suggests that the production of HHCP is often not derived from natural
cannabinoids like CBD but rather involves purely synthetic routes.[1][2] This guide provides a
detailed overview of the chemical structure, properties, and analytical characterization of iso-
HHCP.

Chemical Structure and Properties

The definitive structure of iso-HHCP was elucidated through extensive spectroscopic analysis,
primarily Nuclear Magnetic Resonance (NMR).[1] It is a structural isomer, not a stereoisomer,
of HHCP, meaning it has the same molecular formula but a different connectivity of atoms.
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Systematic Name and Molecular Formula

o Systematic (IUPAC) Name: rel-(2S,5R,6S)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-
2H-2,6-methanobenzo[b]oxocin-7-ol[1]

o Formal Name: (2R,5S,6R)-9-heptyl-5-isopropyl-2-methyl-3,4,5,6-tetrahydro-2H-2,6-
methanobenzo[b]oxocin-7-ol

e Common Synonyms: iso-HHCP, Dihydro-iso-THCP[1]
e Molecular Formula: C23H360:2

e Formula Weight: 344.5 g/mol

Core Structural Features

Unlike the dibenzopyran skeleton of traditional cannabinoids, iso-HHCP is characterized by a
bridged bicyclic system, specifically a tetrahydro-2H-2,6-methanobenzo[b]oxocin ring. Key
features include:

A heptyl side chain at position C9 of the aromatic ring.

An isopropyl group at position C5.

A methyl group at position C2.

A phenolic hydroxyl group at position C7.

The protons of the isopropyl group are diastereotopic due to the presence of chiral centers in
the molecule.[1]

Data Presentation: Chemical and Spectroscopic
Data

The following tables summarize the key identifiers and the NMR spectroscopic data for iso-
HHCP as reported in the literature.

Table 1: Chemical Identifiers for iso-Hexahydrocannabiphorol
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Identifier Value
Molecular Formula C23H3602
Formula Weight 344.5 g/mol

Systematic Name

rel-(2S,5R,6S)-9-heptyl-5-isopropyl-2-methyl-
3,4,5,6-tetrahydro-2H-2,6-

methanobenzo[b]oxocin-7-ol

C[C@@]12C--INVALID-LINK--

SMILES C)CC2">C@HC3=C(C=C(CCCCCCC)C=C30)
o1
InChl Key QBXJUYUAQZDADB-YCRNBWNJSA-N

Table 2: *H and 3C NMR Spectroscopic Data for iso-HHCP (in CDCI3)[1]
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OH (ppm), Multiplicity (J in

Position oC (ppm)
Hz)
2 77.5 -
3a 32.9 1.83, dd (13.0, 3.2)
3B 1.57,t(12.7)
4a 29.8 195 m
4B 1.10, m
5 49.3 2.15, m
6 41.7 2.65, d (10.9)
7 152.0 -
8 109.9 6.20, d (2.4)
9 139.7 -
10 108.3 6.11, d (2.4)
11 114.7 -
11a 152.5 -
12 24.3 141, s
13 31.8 183, m
14 21.0 0.95, d (6.8)
15 17.6 0.77,d (6.7)
1 35.7 2.45,t(7.7)
2' 31.3 1.55 m
3 31.8 1.28, m
4 29.3 1.28, m
5' 29.2 1.28, m
6' 22.7 1.28, m
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7 14.1 0.88, t (6.9)

OH - 4.80, s

Experimental Protocols

The identification and structural elucidation of iso-HHCP involved its isolation from a complex

mixture followed by detailed analytical characterization.[1]

Isolation Protocol: Column Chromatography

iIso-HHCP was isolated from a commercial HHCP sample using column chromatography.[1]

Stationary Phase: Silica gel is typically used as the adsorbent.

Sample Preparation: The crude HHCP sample is dissolved in a minimal amount of a non-
polar solvent to create a concentrated band for loading onto the column.

Column Packing: The column is typically packed using a slurry method, where the silica gel
is mixed with a non-polar solvent (e.g., hexanes) and poured into the column to ensure a
uniform, bubble-free packing. A layer of sand is often placed at the bottom and top of the
silica gel bed.

Elution: A solvent gradient is used to elute the components from the column. The process
starts with a non-polar mobile phase, and the polarity is gradually increased (e.g., by adding
ethyl acetate to hexanes).

Fraction Collection: Eluent is collected in sequential fractions.

Analysis: Each fraction is analyzed, typically by Thin Layer Chromatography (TLC) or GC-
MS, to identify the fractions containing the purified iso-HHCP. Fractions containing the pure
compound are then combined.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS was used to analyze the initial HHCP sample and the isolated fractions.[1]
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o System: Agilent 8890 Gas Chromatograph coupled to a 5977B Mass Selective Detector.
e Column: HP-5 ms Ultra Inert (30 m, 250 pm i.d., 0.25 pm film thickness).

e Carrier Gas: Helium at a constant flow of 1 mL/min.

e Injection: 1 yL in pulsed splitless mode.

e Oven Program: Initial temperature of 70°C held for 3 min, then ramped at 15°C/min to 290°C
and held for 19 min.

o MS Parameters: Source temperature at 230°C, quadrupole temperature at 150°C.

 lonization: Electron lonization (El) at 70 eV.

Structure Elucidation Protocol: Nuclear Magnetic
Resonance (NMR) Spectroscopy

The definitive structure of the isolated compound was determined using a suite of NMR
experiments.[1]

e Spectra Acquired: *H NMR, 3C NMR, and 2D-NMR experiments including COSY
(Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), HMBC
(Heteronuclear Multiple Bond Correlation), and NOESY (Nuclear Overhauser Effect
Spectroscopy).

¢ Solvent: Deuterated chloroform (CDCIs).
o Key Findings:

o H-NMR revealed two aromatic protons in a meta-orientation and a distinct pattern of
methyl group signals (one singlet, two doublets, one triplet) that differed from HHCP,
pointing to an altered terpenoid moiety.[1]

o 2D-NMR correlations confirmed the presence of an isopropyl group and the bicyclic
structure.[1]
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o HMBC correlations were crucial in establishing the connectivity, particularly linking the
bridged carbon (C5) to the isopropyl methyl protons.[1]

Visualizations: Synthesis and Logical Relationships

The presence of iso-HHCP as a byproduct provides insight into the synthetic pathways used to
produce commercial HHCP. It is likely formed during the acid-catalyzed cyclization of a 5-

heptylresorcinol precursor with a terpene, a common method for producing cannabinoids
synthetically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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